Cas no 1249211-83-3 (N-ethyl-5-fluoropyridine-3-sulfonamide)

• Product Name: N-ethyl-5-fluoropyridine-3-sulfonamide
• CAS No: 1249211-83-3
• MF: C₇H₉FN₂O₂S
• MW: 204.221963644028
• CID: 5693367
• PubChem ID: 61785304
• Update Time: 2025-07-02

N-ethyl-5-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS011057253
• Z855808786
• EN300-1452500
• N-ethyl-5-fluoropyridine-3-sulfonamide
• 1249211-83-3

• Inchi： 1S/C7H9FN2O2S/c1-2-10-13(11,12)7-3-6(8)4-9-5-7/h3-5,10H,2H2,1H3
• InChI Key： YKBNQAJHOJFOSN-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C=1)F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 204.03687687g/mol
• Monoisotopic Mass: 204.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.4Ų

Additional information on N-ethyl-5-fluoropyridine-3-sulfonamide

Comprehensive Overview of N-ethyl-5-fluoropyridine-3-sulfonamide (CAS No. 1249211-83-3)

N-ethyl-5-fluoropyridine-3-sulfonamide (CAS No. 1249211-83-3) is a specialized sulfonamide derivative with a unique molecular structure combining a fluoropyridine core and an ethylsulfonamide functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its fluorine substitution enhances metabolic stability and binding affinity, making it a valuable scaffold for drug discovery targeting enzymes and receptors.

In recent years, the demand for fluorinated compounds like N-ethyl-5-fluoropyridine-3-sulfonamide has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently explore its applications in kinase inhibitors and antibacterial agents, aligning with the global focus on antibiotic resistance and targeted cancer therapies. The compound’s CAS No. 1249211-83-3 is often searched alongside terms such as "sulfonamide synthesis", "fluoropyridine derivatives", and "small molecule drug development", reflecting its relevance in cutting-edge science.

Synthetic routes to N-ethyl-5-fluoropyridine-3-sulfonamide typically involve nucleophilic substitution and sulfonylation reactions, optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s logP and solubility profiles are frequently studied to predict its pharmacokinetic behavior, addressing common queries about "drug-likeness" and "ADME properties" in early-stage research.

Beyond pharmaceuticals, N-ethyl-5-fluoropyridine-3-sulfonamide finds niche applications in material science, particularly in designing fluorescent probes and polymeric coatings. Its thermal stability and electronic properties make it a candidate for organic electronics, resonating with the growing interest in green energy solutions. Innovators also explore its utility in catalysis, where its sulfonamide moiety can act as a ligand or activator.

Regulatory and safety assessments of CAS No. 1249211-83-3 emphasize its low environmental persistence and minimal toxicity, aligning with REACH and FDA guidelines. As the scientific community prioritizes ESG (Environmental, Social, Governance) criteria, this compound’s sustainable synthesis methods are increasingly highlighted in literature. FAQs such as "Is N-ethyl-5-fluoropyridine-3-sulfonamide biodegradable?" or "What are its industrial scaling challenges?" underscore its practical relevance.

In summary, N-ethyl-5-fluoropyridine-3-sulfonamide (CAS No. 1249211-83-3) exemplifies the intersection of medicinal chemistry and innovation. Its versatility addresses pressing needs in healthcare and technology, while its optimized properties cater to rigorous industrial standards. Future research may unlock further potentials, solidifying its role in next-generation scientific breakthroughs.